Cas no 339024-68-9 (5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 339024-68-9
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• MDL: MFCD00140430
• CID: 5185356
• Update Time: 2025-11-02

5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 5-chloro-1-[(4-chlorophenyl)methyl]-N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• 5-chloro-1-[(4-chlorophenyl)methyl]-N-methyl-6-oxopyridine-3-carboxamide
• Oprea1_382103

• MDL： MFCD00140430
• Inchi： 1S/C14H12Cl2N2O2/c1-17-13(19)10-6-12(16)14(20)18(8-10)7-9-2-4-11(15)5-3-9/h2-6,8H,7H2,1H3,(H,17,19)
• InChI Key： DASWXSVFGUGJRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC)=O)=CN(C1=O)CC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: 2.3
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS 339024-68-9): A Comprehensive Overview

5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS 339024-68-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative exhibits unique structural features that make it valuable for various applications. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE contains two chlorine atoms at strategic positions, contributing to its electronic properties and potential biological activity. The pyridinecarboxamide core is particularly noteworthy as this scaffold appears in numerous pharmaceutical compounds with diverse therapeutic effects. Recent studies in medicinal chemistry have highlighted the importance of such structures in developing new treatments for various conditions.

In the context of current research trends, 339024-68-9 represents an important building block for small molecule drug development. The compound's N-methyl-6-oxo-1,6-dihydropyridine moiety is particularly interesting to researchers working on enzyme inhibitors and receptor modulators. With the growing emphasis on targeted therapies in modern medicine, compounds like this are being extensively studied for their potential interactions with biological systems.

The synthesis of 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The presence of both chlorobenzyl and carboxamide groups in the molecule requires specific protection-deprotection strategies during synthesis. These synthetic challenges make the compound particularly valuable for academic research and industrial applications where precise molecular architecture is required.

From an applications perspective, CAS 339024-68-9 has shown promise in preliminary studies as a potential intermediate for bioactive compound development. While specific therapeutic applications are still under investigation, similar structures have demonstrated activity in various pharmacological assays. The compound's lipophilic character, imparted by the chlorinated aromatic system, may contribute to favorable membrane permeability, an important consideration in drug design.

In the agrochemical sector, 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE has attracted attention as a potential precursor for crop protection agents. The structural features of this compound align with current trends in developing more selective and environmentally friendly pesticides. Researchers are particularly interested in how the chloro-substituted pyridine core might interact with biological targets in agricultural pests.

The market for specialty chemicals like 339024-68-9 has been growing steadily, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. As the demand for novel chemical entities continues to rise, compounds with unique structural motifs such as this are becoming increasingly valuable. Suppliers and manufacturers are responding to this demand by developing more efficient synthetic routes and purification methods.

From a safety and handling perspective, 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE should be handled with standard laboratory precautions appropriate for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically include protection from moisture and maintenance at controlled temperatures to ensure stability.

Analytical characterization of CAS 339024-68-9 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's identity and purity, particularly when used as a reference standard or intermediate in synthesis. The availability of high-quality analytical data is crucial for researchers working with this compound in various applications.

Looking to the future, 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE is likely to remain an important compound in chemical research. Its structural features make it a valuable scaffold for molecular diversification, and ongoing studies may reveal new applications in material science or other specialized fields. As synthetic methodologies continue to advance, we may see more efficient routes to this and related compounds emerging.

For researchers interested in obtaining 339024-68-9, several specialty chemical suppliers offer this compound, typically in research quantities. The pricing and availability may vary depending on purity requirements and market conditions. It's advisable to consult multiple sources and review analytical certificates before procurement to ensure the material meets specific research needs.

In conclusion, 5-CHLORO-1-(4-CHLOROBENZYL)-N-METHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE represents an interesting and potentially valuable chemical entity with applications spanning multiple research domains. Its unique combination of structural features makes it particularly relevant in today's research landscape, where molecular complexity and target specificity are increasingly important. As research continues, we may see this compound play a role in the development of new therapeutic or agrochemical solutions.